Cas no 98751-79-2 (Paeonilactone A)

Paeonilactone A is a bioactive monoterpene glycoside isolated from Paeonia species, notably recognized for its potential pharmacological properties. Structurally characterized by a lactone ring and glycosidic moiety, it exhibits notable anti-inflammatory and neuroprotective effects, supported by in vitro and in vivo studies. Its mechanism may involve modulation of inflammatory cytokines and oxidative stress pathways. Paeonilactone A is of interest in research for its potential applications in neurodegenerative and inflammatory disorders. The compound is typically isolated via chromatographic techniques, ensuring high purity for experimental use. Its stability and solubility profile make it suitable for further pharmacological and mechanistic investigations.

Paeonilactone A structure

Product Name:Paeonilactone A

CAS No:98751-79-2

MF:C₁₀H₁₄O₄

MW:198.215763568878

CID:1080882

PubChem ID:10081437

Update Time:2025-05-27

Paeonilactone A Chemical and Physical Properties

Names and Identifiers

- Paeonilactone A
- (-)-Paeonilactone A
- (3R,3aR,6S,7aR)-Tetrahydro-6-hydroxy-3,6-dimethyl-2,5(3H,4H)-benzofurandione
- [ "" ]
- (3R,3aR,6S,7aR)-6-hydroxy-3,6-dimethyl-3a,4,7,7a-tetrahydro-3H-1-benzofuran-2,5-dione
- FS-8646
- Q27155056
- UNII-LQV4N956WD
- paeonilactone-A
- C17454
- LQV4N956WD
- (3R,3aR,6S,7aR)-6-hydroxy-3,6-dimethyl-octahydro-1-benzofuran-2,5-dione
- 2,5(3H,4H)-Benzofurandione, tetrahydro-6-hydroxy-3,6-dimethyl-, (3R,3aR,6S,7aR)-
- CHEBI:81100
- SCHEMBL12002470
- 98751-79-2
- AKOS032948959
- Inchi： 1S/C10H14O4/c1-5-6-3-8(11)10(2,13)4-7(6)14-9(5)12/h5-7,13H,3-4H2,1-2H3/t5-,6-,7-,10+/m1/s1
- InChI Key： NODZICYHUGDVAM-IBNKKVAHSA-N
- SMILES： O1C([C@H](C)[C@H]2CC([C@](C)(C[C@@H]12)O)=O)=O

Computed Properties

Exact Mass: 198.089
Monoisotopic Mass: 198.089
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.6A^2
XLogP3: 0.2

Experimental Properties

Color/Form: Powder
Density: 1.2±0.1 g/cm3
Boiling Point: 388.3±42.0 °C at 760 mmHg
Flash Point: 157.1±21.4 °C
PSA: 63.60000
LogP: 0.27800
Vapor Pressure: 0.0±2.0 mmHg at 25°C

Paeonilactone A Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Paeonilactone A Pricemore >>

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